Cas no 25067-58-7 (polyacetylene)

• Product Name: polyacetylene
• CAS No: 25067-58-7
• MF: C₂H₂
• MW: 26.0372805595398
• CID: 913477
• Update Time: 2024-06-14

polyacetylene Chemical and Physical Properties

Names and Identifiers

• polyacetylene
• acetylene
• Ethyne, homopolymer
• poly(ethene-1,2-diyl) macromolecule
• Poly(ethyne)

• Inchi： 1S/C2H2/c1-2/h1-2H
• InChI Key： HSFWRNGVRCDJHI-UHFFFAOYSA-N
• SMILES： C#C

Computed Properties

• Exact Mass: 26.01565
• Monoisotopic Mass: 26.01565
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Ionization Potential: 11.40 eV
• Density: 0.91 (Air = 1)
• Melting Point: -80.7 deg C (triple point)
• Boiling Point: -84.7 deg C (sublimation point)
• Flash Point: °C
• Refractive Index: INDEX OF REFRACTION: 1.00051 @ 0 °C/D